![molecular formula C15H18Cl2N2O2 B2762329 N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide CAS No. 2197637-82-2](/img/structure/B2762329.png)
N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide, also known as DMOAD, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DMOAD belongs to the class of drugs known as disease-modifying osteoarthritis drugs, which are designed to slow down the progression of osteoarthritis by targeting the underlying mechanisms of the disease.
Mechanism of Action
The exact mechanism of action of N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide is not fully understood, but it is believed to work by inhibiting the activity of enzymes that are involved in the breakdown of cartilage. N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide has also been shown to have anti-inflammatory properties, which can help to reduce inflammation in the joints.
Biochemical and Physiological Effects:
N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide has been shown to have several biochemical and physiological effects, including the promotion of cartilage repair, the inhibition of cartilage degradation, and the reduction of inflammation in the joints. N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide has also been shown to have chondroprotective effects, which can help to prevent further damage to the joints.
Advantages and Limitations for Lab Experiments
N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide has several advantages for use in lab experiments, including its ability to target the underlying mechanisms of osteoarthritis and its chondroprotective effects. However, there are also limitations to its use, including the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research and development of N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide, including the exploration of its potential therapeutic applications in other joint diseases, such as rheumatoid arthritis. Additionally, further research is needed to fully understand its mechanism of action and potential side effects, as well as to develop more effective and targeted delivery methods.
Synthesis Methods
N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide can be synthesized using various methods, including the reaction of N-methylprop-2-enamide with 3,4-dichlorobenzylamine in the presence of an oxidizing agent. Another method involves the reaction of N-methylprop-2-enamide with 3,4-dichlorobenzaldehyde in the presence of a reducing agent.
Scientific Research Applications
N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide has been extensively studied for its potential therapeutic applications in the treatment of osteoarthritis. Several studies have shown that N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide can reduce cartilage degradation, inhibit inflammation, and promote cartilage repair. Additionally, N-[2-[(3,4-Dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide has been shown to have chondroprotective effects, which can help to prevent further damage to the joints.
properties
IUPAC Name |
N-[2-[(3,4-dichlorophenyl)methyl-ethylamino]-2-oxoethyl]-N-methylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18Cl2N2O2/c1-4-14(20)18(3)10-15(21)19(5-2)9-11-6-7-12(16)13(17)8-11/h4,6-8H,1,5,9-10H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIDBKRVPQJZZSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC(=C(C=C1)Cl)Cl)C(=O)CN(C)C(=O)C=C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-({[(3,4-dichlorophenyl)methyl](ethyl)carbamoyl}methyl)-N-methylprop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.